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Compound of Interest

Compound Name: Bergapten-d3

Cat. No.: B15553544

Technical Guide: Bergapten-d3

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of Bergapten-d3, including its
chemical identity, and its primary application as an internal standard in the pharmacokinetic and
analytical profiling of Bergapten.

Introduction to Bergapten-d3

Bergapten-d3 is the deuterated analogue of Bergapten, a naturally occurring furanocoumarin
found in plants such as the Umbelliferae and Rutaceae families. Bergapten itself has
demonstrated a range of biological activities, including anti-inflammatory and anti-tumor
properties. Due to the complexities of its metabolism and the need for precise quantification in
biological matrices, a stable isotope-labeled internal standard is essential for robust analytical
method development and pharmacokinetic studies. Bergapten-d3 serves this critical role,
enabling accurate quantification by mass spectrometry.

Chemical and Physical Properties

The fundamental properties of Bergapten-d3 are summarized in the table below.
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Property Value Source
CAS Number 2749409-59-2 [1][2][3]
Molecular Formula C12HsD304 [41[5]
Molecular Weight 219.21 g/mol [41[5]
Synonyms 5-Methoxypsoralen-d3 [5]

Application in Quantitative Analysis

Bergapten-d3 is primarily utilized as an internal standard for the quantification of Bergapten in
biological samples using techniques such as liquid chromatography-tandem mass spectrometry
(LC-MS/MS). The stable deuterium labels result in a mass shift from the parent molecule
without significantly altering its chemical properties or chromatographic retention time. This
allows for the correction of variations in sample preparation and instrument response, thereby
improving the accuracy and precision of the analytical method.

The following diagram illustrates a typical experimental workflow for a pharmacokinetic study of
Bergapten in a preclinical model, employing Bergapten-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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